2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-(2,2-dimethylpropyl)-4-[(E)-3-phenylprop-2-enyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H32N2O/c1-20(2,3)17-22-14-13-21(16-19(22)11-15-23)12-7-10-18-8-5-4-6-9-18/h4-10,19,23H,11-17H2,1-3H3/b10-7+
• InChI Key: MQJLKFHWELRIHH-JXMROGBWSA-N
• Canonical SMILES: CC(C)(C)CN1CCN(CC1CCO)CC=CC2=CC=CC=C2
• Isomeric SMILES: CC(C)(C)CN1CCN(CC1CCO)C/C=C/C2=CC=CC=C2
• Molecular Formula: C20H32N2O
• Molecular Weight: 316.5 g/mol

Description

2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol, also known as DPPE, is a chemical compound that has been extensively studied for its potential applications in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol is not fully understood. However, it has been suggested that it may act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in the regulation of mood.

Advantages and Limitations for Lab Experiments

One advantage of 2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol is that it has been extensively studied in animal models, which provides a wealth of data for researchers to draw upon. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to develop targeted therapies based on its effects.

Future Directions

There are several future directions for research on 2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol. One area of interest is the development of targeted therapies for anxiety and depression based on its effects. Another area of interest is the study of its potential neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with other neurotransmitters and receptors in the brain.

Synthesis Methods

2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol can be synthesized using a multi-step process that involves the reaction of piperazine with 2-chloro-1-(2,2-dimethylpropyl) ethanone, followed by the reaction of the resulting intermediate with (E)-3-phenyl-2-propenal. The final step involves the reduction of the resulting imine using sodium borohydride to obtain 2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol.

Scientific Research Applications

2-{1-(2,2-dimethylpropyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol has been studied for its potential applications in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential therapeutic applications for anxiety and depression in humans.